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Cat. No.: B1362054
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An In-depth Technical Guide to the Safety Data Sheet of 2-Chloro-4-fluorophenylacetic acid

Authored for Researchers, Scientists, and Drug Development Professionals by a Senior
Application Scientist

This guide provides a comprehensive analysis of the safety protocols and data associated with
2-Chloro-4-fluorophenylacetic acid (CAS No. 177985-32-9). Moving beyond a simple
recitation of safety data sheet (SDS) sections, this document synthesizes the available data to
explain the causal links between the compound's chemical properties and the required safety
procedures. The protocols herein are designed to be self-validating, empowering researchers
to handle this substance with an informed and proactive safety mindset.

Core Hazard Profile: An Irritant by Classification

2-Chloro-4-fluorophenylacetic acid is classified under the Globally Harmonized System
(GHS) as a substance that requires significant handling precautions.[1][2][3] The foundation of
its safety profile is built on three key hazard statements:

o H315: Causes skin irritation.[1][4]
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e H319: Causes serious eye irritation.[1][4]
o H335: May cause respiratory irritation.[1][4]

The designated signal word for this compound is "Warning".[1][4] This classification dictates the
necessity for specific personal protective equipment and engineering controls to mitigate the
risks of exposure. The primary hazard is communicated visually through the GHS pictogram for
irritation.[5]

Caption: Relationship between the GHS Pictogram and specific hazard statements.

Section 1: Physicochemical Properties and Their
Safety Implications

Understanding the physical and chemical properties of a substance is paramount to
anticipating its behavior and handling it safely. The properties of 2-Chloro-4-
fluorophenylacetic acid directly inform the necessary control measures.
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Property

Value

Safety Implication

CAS Number

177985-32-9[1][6]

Unique identifier for accurate

hazard information retrieval.

Molecular Formula

CsHeCIFO2[1][6][7]

Indicates the presence of
halogens (Cl, F), which can
form toxic gases (e.g.,
hydrogen fluoride, hydrogen

chloride) upon combustion.[8]

Molecular Weight

188.58 g/mol [1][7]

Physical State

White to off-white crystalline
powder.[1][6]

The fine powder form presents
a significant inhalation hazard,
directly correlating to the H335
(May cause respiratory
irritation) classification. Dust

control is critical.

Stable at standard laboratory

temperatures, but should be

Melting Point 98.5 - 107.5°CJ6] )
kept away from high heat
sources.
This property affects both spill
cleanup and decontamination.
Solubility Slightly soluble in water.[2] Large volumes of water will be

needed to effectively rinse

contaminated surfaces or skin.

Incompatibilities

Strong oxidizing agents.[2][9]

Dictates storage requirements.
Co-location with strong
oxidizers could lead to a
vigorous, exothermic reaction,
creating a fire or explosion

hazard.
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Section 2: Exposure Pathways and Physiological
Response

Exposure to 2-Chloro-4-fluorophenylacetic acid can elicit distinct irritant responses
depending on the route of contact. The causality stems from the compound's ability to disrupt
cellular integrity upon contact with mucosal surfaces and skin.

¢ Inhalation: As a fine powder, aerosolized particles can be easily inhaled.[1] This is the most
likely route of exposure during weighing and transfer operations. The particles deposit in the
respiratory tract, causing irritation, coughing, and shortness of breath.[1][10]

» Skin Contact: Direct contact with the skin leads to irritation, characterized by redness and
pain.[4][10] The mechanism involves localized inflammatory responses as the chemical
interacts with the epidermis.

o Eye Contact: This is the most severe route of acute exposure. The compound is classified as
causing serious eye irritation.[1][4] Contact can lead to significant pain, redness, and
potentially lasting damage if not addressed immediately with copious rinsing.[8]

 Ingestion: While less common in a laboratory setting with proper procedures, accidental
ingestion would irritate the gastrointestinal tract.[9]

Routes of Exposure
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Caption: Exposure routes and their corresponding physiological effects.

Section 3: Proactive Safety Protocols

Effective safety management is proactive, not reactive. The following engineering controls and
personal protective equipment (PPE) are mandatory for preventing exposure.

Engineering Controls: The First Line of Defense

The primary goal of engineering controls is to contain the hazard at its source.

e Ventilation: All handling of 2-Chloro-4-fluorophenylacetic acid powder must be conducted
in a certified chemical fume hood or a powder containment enclosure.[11][12] This is the
most critical control for preventing respiratory exposure by capturing dust at the point of
generation.

o Safety Stations: An eyewash station and a safety shower must be immediately accessible
and tested regularly.[8][13] Their proximity is a non-negotiable aspect of the risk mitigation
plan for a compound that causes serious eye irritation.

Personal Protective Equipment (PPE): The Researcher's
Barrier

When engineering controls cannot eliminate all risk, PPE is required.

o Eye and Face Protection: Chemical safety goggles conforming to EU Standard EN166 or
OSHA 29 CFR 1910.133 are required.[12][13] A face shield should be worn over goggles
when handling larger quantities or when there is a significant risk of splashing or dust
generation.

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves for
tears or punctures before use.[14]

o Lab Coat: A fully buttoned lab coat must be worn to protect street clothes and skin from
contamination.[14]
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o Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory
protection is not typically required. However, if engineering controls are not available or
during a large spill cleanup, a NIOSH/MSHA-approved respirator with a particle filter is

necessary.[9][15]
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Caption: Standard workflow for donning and doffing PPE.
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Section 4: Standard Operating Procedures (SOPSs)

Adherence to validated SOPs minimizes variability and risk.

SOP for Weighing and Transfer

o Preparation: Assemble all necessary equipment (spatulas, weigh paper, secondary
container) inside the chemical fume hood before retrieving the compound.

o Retrieval: Retrieve the container of 2-Chloro-4-fluorophenylacetic acid. Check that the
container is intact and the label is legible.

o Transfer: Open the container inside the fume hood. Use a clean spatula to gently scoop the
required amount onto weigh paper or into a tared container. Avoid any actions that could
create dust clouds, such as dropping or tapping the spatula.

» Cleaning: After weighing, carefully tap any residual powder from the spatula back into the
primary container. Securely close the container.

e Transport: If moving the weighed compound, place it in a labeled, sealed secondary
container.

SOP for Storage

» Location: Store the container in a designated, well-ventilated, dry, and cool area.[1][16]
o Container: Ensure the container is tightly closed to prevent exposure to moisture and air.[13]

e Segregation: Crucially, store this compound away from incompatible materials, especially
strong oxidizing agents.[2][9] Check the SDS of neighboring chemicals to ensure
compatibility.

Section 5: Emergency and First Aid Protocols

In the event of an exposure, immediate and correct action is critical.
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Exposure Type Protocol

1. Immediately flush the eyes with copious

amounts of water for at least 15 minutes at an
Eye Contact eyewash station, holding the eyelids open.[8] 2.

Remove contact lenses if present and easy to

do.[1] 3. Seek immediate medical attention.

1. Immediately remove all contaminated

clothing.[1] 2. Wash the affected skin area
Skin Contact thoroughly with soap and plenty of water for at

least 15 minutes. 3. Seek medical attention if

irritation persists.[8]

1. Immediately move the affected person to

fresh air.[1][9] 2. If breathing is difficult, provide
Inhalation oxygen. If not breathing, begin artificial

respiration (do not use mouth-to-mouth).[1][9] 3.

Seek immediate medical attention.

1. Evacuate personnel from the immediate area
and ensure adequate ventilation (fume hood).[1]
2. Wear appropriate PPE, including respiratory
protection if necessary. 3. Gently cover the spill
Small Spil with an inert absorbent material (e.g.,
vermiculite, sand). Avoid raising dust. 4.
Carefully sweep or scoop the material into a
suitable, labeled container for hazardous waste
disposal.[9][14] 5. Clean the spill area with a

damp cloth and decontaminate.

Section 6: Disposal Considerations

Disposal of 2-Chloro-4-fluorophenylacetic acid and its contaminated materials must be
handled as hazardous waste.

e Product: Unused material should be disposed of through a licensed chemical destruction
facility. Do not discharge into sewer systems.[16]
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» Packaging: Contaminated containers should be triple-rinsed (or equivalent) and offered for
recycling or disposed of as hazardous waste according to local regulations.[16]

o Compliance: It is the responsibility of the waste generator to correctly classify and dispose of
the waste in accordance with all applicable local, regional, and national regulations.[8]

Conclusion: Fostering a Proactive Safety Culture

The safe handling of 2-Chloro-4-fluorophenylacetic acid is predicated on a thorough
understanding of its irritant properties. By recognizing that its physical form (powder) and
chemical reactivity define the risks, researchers can implement the engineering controls, PPE,
and handling protocols detailed in this guide. These procedures are not merely a list of rules
but a systematic approach to minimizing exposure and ensuring a safe laboratory environment.
This technical guide should be used as a component of comprehensive laboratory safety
training and a culture that prioritizes the well-being of all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. chemicalbook.com [chemicalbook.com]

2. 2-Chloro-4-fluorophenylacetic acid, 97% 5 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. cdhfinechemical.com [cdhfinechemical.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.northwestern.edu/ehs/about/news/2016/know-your-hazard-symbols-pictograms.html
https://ehs.research.uiowa.edu/sites/ehs.research.uiowa.edu/files/wysiwyg_uploads/GHS%20Pictograms_0.pdf
https://www.alfa.com/en/msds/?language=EN&cas=405-50-5&type=MSDS&style=ALFA&brand=Alfa&productName=4-Fluorophenylacetic%20acid
https://en.wikipedia.org/wiki/GHS_hazard_pictograms
https://www.chementors.eu/sds-basics-ghs-hazard-pictograms-for-sds-and-labels/
https://pubchem.ncbi.nlm.nih.gov/compound/223069
https://www.alfa.com/en/msds/?language=EN&cas=2444-36-2&type=MSDS&style=ALFA&brand=Alfa&productName=2-Chlorophenylacetic%20acid
https://www.chemeo.com/cid/41-831-2/2-Chloro-4-fluorophenol
https://www.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0274
https://www.benchchem.com/product/b1362054?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/msds/2-chloro-4-fluorophenylacetic-acid.pdf
https://www.fishersci.com/shop/products/2-chloro-4-fluorophenylacetic-acid-97-thermo-scientific/AAB2287206
https://www.fishersci.com/shop/products/2-chloro-4-fluorophenylacetic-acid-97-thermo-scientific/AAB2287206
https://pdf.benchchem.com/66/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_4_Chloro_2_fluorophenylacetic_acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. chementors.com [chementors.com]

6. 2-Chloro-4-fluorophenylacetic acid, 97% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

7. buildingblock.bocsci.com [buildingblock.bocsci.com]

8. fishersci.com [fishersci.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
10. ICSC 0274 - FLUOROACETIC ACID [chemicalsafety.ilo.org]
11. matrixscientific.com [matrixscientific.com]

12. fishersci.com [fishersci.com]

13. assets.thermofisher.com [assets.thermofisher.com]

14. matrixscientific.com [matrixscientific.com]

15. fishersci.com [fishersci.com]

16. echemi.com [echemi.com]

To cite this document: BenchChem. [2-Chloro-4-fluorophenylacetic acid safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362054/docs#2-chloro-4-fluorophenylacetic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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